Cas no 1802-34-2 (Pyridine,3-(3-phenylpropyl)-)
Pyridine,3-(3-phenylpropyl)- structure
Product Name:Pyridine,3-(3-phenylpropyl)-
Pyridine,3-(3-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,3-(3-phenylpropyl)-
- 3-(3-Phenylpropyl)pyridine
- Pyridine, 3-(3-phenylpropyl)-
- 1802-34-2
- NS00025930
- EINECS 217-293-8
- UFTHZMUVGHIONQ-UHFFFAOYSA-N
- DTXSID7061980
- SCHEMBL8200325
-
- Inchi: 1S/C14H15N/c1-2-6-13(7-3-1)8-4-9-14-10-5-11-15-12-14/h1-3,5-7,10-12H,4,8-9H2
- InChI Key: UFTHZMUVGHIONQ-UHFFFAOYSA-N
- SMILES: N1C=CC=C(C=1)CCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 197.12055
- Monoisotopic Mass: 197.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12.9A^2
Experimental Properties
- Density: 1.023
- Boiling Point: 311.2°Cat760mmHg
- Flash Point: 130.5°C
- Refractive Index: 1.567
- PSA: 12.89
Pyridine,3-(3-phenylpropyl)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
1802-34-2 (Pyridine,3-(3-phenylpropyl)-) Related Products
- 6311-92-8(3-Hexylpyridine)
- 58069-37-7(3-Octylpyridine)
- 4673-31-8(3-Propylpyridine)
- 539-32-2(3-Butylpyridine)
- 1802-20-6(3-Pentylpyridine)
- 103037-27-0(3-Heptylpyridine)
- 14159-61-6(3-Isobutylpyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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